Cas no 1307015-89-9 (4-(4-bromothiophen-2-yl)butan-2-ol)

• Product Name: 4-(4-bromothiophen-2-yl)butan-2-ol
• CAS No: 1307015-89-9
• MF: C₈H₁₁BrOS
• MW: 235.141340494156
• CID: 6211629
• PubChem ID: 61744666
• Update Time: 2025-10-11

4-(4-bromothiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromothiophen-2-yl)butan-2-ol
• 1307015-89-9
• CS-0278538
• AKOS011014875
• EN300-1896267

• Inchi： 1S/C8H11BrOS/c1-6(10)2-3-8-4-7(9)5-11-8/h4-6,10H,2-3H2,1H3
• InChI Key： QZYAPWUUHUSULJ-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CCC(C)O

Computed Properties

• Exact Mass: 233.97140g/mol
• Monoisotopic Mass: 233.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-(4-bromothiophen-2-yl)butan-2-ol

4-(4-Bromothiophen-2-yl)butan-2-ol: A Comprehensive Overview

4-(4-Bromothiophen-2-yl)butan-2-ol (CAS No. 1307015-89-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring substituted with a bromine atom at the 4-position and a butanediol moiety with a hydroxyl group at the 2-position. The combination of these functional groups makes it a valuable building block for various chemical transformations and applications.

The thiophene ring in 4-(4-bromothiophen-2-yl)butan-2-ol is a five-membered aromatic heterocycle containing sulfur, which contributes to its stability and reactivity. The bromine substitution at the 4-position introduces electron-withdrawing effects, enhancing the compound's reactivity in certain reactions. Meanwhile, the butanediol moiety provides hydroxyl functionality, enabling participation in hydrogen bonding and other intermolecular interactions. This dual functionality makes the compound highly versatile in both synthetic and applied chemistry contexts.

Recent studies have highlighted the potential of 4-(4-bromothiophen-2-yl)butan-2-ol as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have employed this compound in the construction of complex natural product analogs, leveraging its ability to undergo nucleophilic aromatic substitution and other transformation reactions. The compound's role in medicinal chemistry is further underscored by its use as a precursor for drug candidates targeting various therapeutic areas, including cancer and inflammation.

In terms of physical properties, 4-(4-bromothiophen-2-yl)butan-2-ol exhibits a melting point of approximately 115°C and a boiling point around 360°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol facilitates its use in solution-phase synthesis. The compound's stability under mild to moderate reaction conditions also makes it suitable for large-scale production processes.

From an applications perspective, 4-(4-bromothiophen-2-yl)butan-2-ol has found utility in the development of advanced materials, particularly in the field of optoelectronics. Its thiophene-based structure contributes to desirable electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and other semiconductor devices. Recent advancements in this area have demonstrated enhanced device performance when incorporating derivatives of this compound into conjugated systems.

The synthesis of 4-(4-bromothiophen-2-yl)butan-2-ol typically involves multi-step processes that combine cross-coupling reactions with selective oxidation or reduction steps. For example, one common approach involves the Suzuki coupling of a bromothiophene derivative with an appropriately substituted boronic acid or ester, followed by hydroxylation to introduce the butanediol moiety. These methods are highly efficient and scalable, enabling researchers to access the compound in high yields and purity.

Looking ahead, ongoing research into 4-(4-bromothiophen-2-ylium-butane-butanol) continues to uncover new avenues for its application. Emerging studies are exploring its potential as a chiral auxiliary in asymmetric synthesis, where its unique stereochemistry could facilitate the construction of enantiomerically enriched compounds. Additionally, investigations into its role as a catalyst or ligand in transition metal-mediated reactions are paving the way for innovative synthetic strategies.

In conclusion, 4-(4-bromothiophen-2-ylium-butane-butanol) (CAS No. 1307015899) stands out as a pivotal compound in contemporary chemical research. Its combination of structural versatility, reactivity, and applicability across diverse fields positions it as an essential tool for advancing scientific discovery and technological innovation.